Cas no 21967-06-6 (Guanosine, N-acetyl-)

Guanosine, N-acetyl- structure
Guanosine, N-acetyl- structure
Product name:Guanosine, N-acetyl-
CAS No:21967-06-6
MF:C12H15N5O6
MW:325.277402162552
CID:1405036
PubChem ID:135440620

Guanosine, N-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Guanosine, N-acetyl-
    • N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]acetamide
    • DTXSID70446613
    • 21967-06-6
    • DRQVWLARUSPKKB-IOSLPCCCSA-N
    • N-Acetyl Guanosine
    • N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}acetamide
    • N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)acetamide
    • SCHEMBL382556
    • Inchi: InChI=1S/C12H15N5O6/c1-4(19)14-12-15-9-6(10(22)16-12)13-3-17(9)11-8(21)7(20)5(2-18)23-11/h3,5,7-8,11,18,20-21H,2H2,1H3,(H2,14,15,16,19,22)/t5-,7-,8-,11-/m1/s1
    • InChI Key: DRQVWLARUSPKKB-IOSLPCCCSA-N
    • SMILES: CC(=O)NC1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O

Computed Properties

  • Exact Mass: 325.10235
  • Monoisotopic Mass: 325.10223322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158Ų
  • XLogP3: -1.7

Experimental Properties

  • PSA: 158.3

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